Cas no 919784-53-5 (Benzamide, 3-(cyclopentyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: Benzamide, 3-(cyclopentyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 919784-53-5
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 761236
• PubChem ID: 59127100
• Update Time: 2025-04-19

Benzamide, 3-(cyclopentyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(cyclopentyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-
• 3-(cyclopentyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide
• 3-cyclopentyloxy-5-hydroxy-N-(1-methylpyrazol-3-yl)benzamide
• DTXSID60731020
• DSNLNSGNDLZKHP-UHFFFAOYSA-N
• 919784-53-5
• SCHEMBL1426856

• Inchi： 1S/C16H19N3O3/c1-19-7-6-15(18-19)17-16(21)11-8-12(20)10-14(9-11)22-13-4-2-3-5-13/h6-10,13,20H,2-5H2,1H3,(H,17,18,21)
• InChI Key： DSNLNSGNDLZKHP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C(NC2C=CN(C)N=2)=O)C=1)O)C1CCCC1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų